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Cat. No.: S604859

Get Quote

The table below summarizes the key physicochemical properties of Hemiphloin as identified from the

literature.

Property Description

IUPAC Name (1S)-1,5-Anhydro-1-[(2S)-5,7-dihydroxy-2-(4-hydroxyphenyl)-4-oxo-3,4-dihydro-2H-

chromen-6-yl]-D-glucitol [1]

Other Names Naringenin-6-C-glucoside; 6-C-Glucosylnaringenin [2] [1]

CAS Number 71963-94-5 (also listed under 3682-03-9) [2] [1] [3]

Molecular
Formula

C({21})H({22})O(_{10}) [4] [2] [1]

Molecular
Weight

434.4 g/mol [2] [1] [3]

Type of
Compound

C-glucosyl-flavonoid (Flavanone) [4] [2]

Appearance Yellow powder [4] [3]

Purity ≥98% (available commercially) [2]
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Property Description

Solubility Soluble in DMSO, Methanol, Ethanol, Pyridine [2] [3]

Source Roots of Dalbergia odorifera; also found in Betula platyphylla and Eucalyptus
hemiphloia [2] [1]

Biological Activity and Mechanism of Action

A 2023 study provides the most compelling evidence for Hemiphloin's bioactivity, specifically in the

context of inflammatory skin diseases like atopic dermatitis [4] [5].

The proposed mechanism of action, based on in vitro studies using TNF-α/IFN-γ-induced HaCaT

keratinocytes, involves the inhibition of key pro-inflammatory signaling pathways. The diagram below

summarizes this mechanism.

Diagram 1: Proposed mechanism of Hemiphloin's anti-inflammatory action in keratinocytes.

The biological effects of this mechanism are summarized in the table below.

Activity Model Key Findings & Effects

In Vitro (HaCaT
Keratinocytes)

Suppressed gene expression and production of inflammatory markers (IL-

1β, IL-6, IL-8, CCL17/TARC, CCL22/MDC) [4] [5].

In Vitro (J774
Macrophages)

Showed anti-inflammatory activity in LPS-induced model; reduced NO

production, iNOS, and COX-2 expression [4] [5].

In Vivo (DNCB-induced
Mouse Model)

The 70% ethanol extract of V. angularis (source of Hemiphloin) alleviated

skin inflammation (ear thickness) and reduced IgE levels [4].

Primary Molecular
Targets

Inhibition of phosphorylation in MAPKs (p38, ERK, JNK), STAT1, and NF-

κB pathways [4] [5].

Experimental Protocols and Workflows
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For researchers looking to replicate or build upon these findings, here is a summary of the key experimental

methodologies.

Extraction and Isolation from Vigna angularis

The following workflow details the process used to obtain Hemiphloin from dried seeds of Vigna angularis

[4]:
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Dried Seeds of
Vigna angularis

Extraction with 70% EtOH
at 70°C for 6 hours

Filtration and
Concentration

Suspension in Distilled Water
and Sequential Partitioning

n-Hexane Layer

Silica Gel Column Chromatography
(CHCl₃:MeOH gradient)

Fraction PAH12

MPLC (C18; MeOH:H₂O gradient)

Preparative HPLC
(C18, 17% CH₃CN isocratic)
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Pure Hemiphloin

Click to download full resolution via product page

Diagram 2: Workflow for the extraction and isolation of Hemiphloin.

Key Biological Assays

Cell Culture and Treatment: Human keratinocyte cell line (HaCaT) was maintained in DMEM with

10% FBS. Cells were induced with TNF-α/IFN-γ to create an inflammatory model. Hemiphloin was
treated at various concentrations to assess its effects [4].

Gene Expression Analysis: The study used quantitative methods (like RT-PCR) to measure the
reduction in mRNA levels of IL-1β, IL-6, IL-8, CCL17/TARC, and CCL22/MDC [4] [5].

Protein Analysis: Western blotting was used to demonstrate that Hemiphloin inhibited the
phosphorylation of proteins in the MAPK (p38, ERK, JNK), STAT1, and NF-κB pathways [4] [5].

In Vivo Model: A mouse model of atopic dermatitis was generated using 2,4-dinitochlorobenzene
(DNCB). The V. angularis extract (100 and 300 mg/kg) was orally administered, leading to reduced

ear thickness and serum IgE levels [4].

Research Gaps and Future Directions

While the 2023 findings are promising, several areas require further investigation to advance Hemiphloin as

a therapeutic candidate:

Pharmacokinetics: Data on absorption, distribution, metabolism, and excretion (ADME) is currently

unavailable.
In Vivo Efficacy of Pure Compound: The existing in vivo data is for the crude V. angularis extract,

not isolated Hemiphloin.
Target Identification: The exact molecular target(s) within the signaling pathways remain to be

elucidated.
Safety Profile: A comprehensive toxicological evaluation has not been conducted.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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